N-((1-cyclopentylpiperidin-4-yl)methyl)-5-ethylthiophene-2-sulfonamide

• IUPAC Name: N-[(1-cyclopentylpiperidin-4-yl)methyl]-5-ethylthiophene-2-sulfonamide
• InChI: InChI=1S/C17H28N2O2S2/c1-2-16-7-8-17(22-16)23(20,21)18-13-14-9-11-19(12-10-14)15-5-3-4-6-15/h7-8,14-15,18H,2-6,9-13H2,1H3
• InChI Key: OPHFYLNGPVAJNY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NCC2CCN(CC2)C3CCCC3
• Molecular Formula: C17H28N2O2S2
• Molecular Weight: 356.6 g/mol

Description

“N-((1-cyclopentylpiperidin-4-yl)methyl)-5-ethylthiophene-2-sulfonamide” is a complex organic compound. It contains a piperidine ring, which is a common motif in many pharmaceuticals and other active compounds. The compound also features a thiophene ring, which is a sulfur-containing heterocycle that is often found in biologically active compounds.

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of reactions, including N-alkylation, acylation, and various cyclization reactions. Thiophene rings can participate in electrophilic aromatic substitution reactions.

Scientific Research Applications

Synthesis and Biological Evaluation

Sulfonamide derivatives have been synthesized and evaluated for their biological activities, demonstrating a range of pharmacological properties. For instance, sulfonamide-containing 1,5-diarylpyrazole derivatives have shown potent and selective inhibition of cyclooxygenase-2 (COX-2), indicating potential for the treatment of conditions like rheumatoid arthritis and osteoarthritis (Penning et al., 1997). Similarly, N-alkylated arylsulfonamide derivatives of (aryloxy)ethyl piperidines have been identified as selective 5-HT7 receptor antagonists or multifunctional agents, displaying antidepressant-like and pro-cognitive properties (Canale et al., 2016).

Antibacterial and Antiviral Activities

Research has also highlighted the antimicrobial potential of sulfonamide derivatives. Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized, showing high antibacterial activity, suggesting their utility as antibacterial agents (Azab et al., 2013). Additionally, some sulfonamide derivatives have been synthesized with demonstrated anti-tobacco mosaic virus activity, indicating antiviral applications (Chen et al., 2010).

Chemical Synthesis and Material Science

Sulfonamide derivatives have been explored for their chemical synthesis applications and potential in material science. For example, the synthesis of tosylated 4-aminopyridine and its complexation with Ni(II) and Fe(II) ions have been studied, highlighting the role of sulfonamide derivatives in the development of new materials and catalysts (Orie et al., 2021).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Piperidine derivatives are found in a variety of pharmaceuticals and can interact with a wide range of biological targets.

Future Directions

The compound could potentially be of interest in medicinal chemistry due to the presence of the piperidine and thiophene rings. Further studies could explore its biological activity and potential applications in drug discovery.